Cas no 301313-26-8 (3-[1-(2,4-Dimethoxyphenyl)-2-nitroethyl]-2-methyl-1H-indole)

• Product Name: 3-[1-(2,4-Dimethoxyphenyl)-2-nitroethyl]-2-methyl-1H-indole
• CAS No: 301313-26-8
• MF: C₁₉H₂₀N₂O₄
• MW: 340.373105049133
• CID: 5458834
• PubChem ID: 3733998
• Update Time: 2025-05-20

3-[1-(2,4-Dimethoxyphenyl)-2-nitroethyl]-2-methyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• Oprea1_734284
• STL486943
• 3-[1-(2,4-dimethoxyphenyl)-2-nitroethyl]-2-methyl-1H-indole
• Z57301574
• 301313-26-8
• SR-01000081313-1
• SR-01000081313
• EN300-18266939
• F0388-0071
• AKOS000806556
• 3-(1-(2,4-dimethoxyphenyl)-2-nitroethyl)-2-methyl-1H-indole
• AKOS016297411
• 3-[1-(2,4-Dimethoxyphenyl)-2-nitroethyl]-2-methyl-1H-indole

• Inchi： 1S/C19H20N2O4/c1-12-19(15-6-4-5-7-17(15)20-12)16(11-21(22)23)14-9-8-13(24-2)10-18(14)25-3/h4-10,16,20H,11H2,1-3H3
• InChI Key： ZZTMEICIHHKZKH-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(C(C2=CC=C(OC)C=C2OC)C[N+]([O-])=O)=C1C

Computed Properties

• Exact Mass: 340.14230712g/mol
• Monoisotopic Mass: 340.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 80.1Ų

Experimental Properties

• Density: 1.235±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 568.6±50.0 °C(Predicted)
• pka: 7.76±0.18(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 3-[1-(2,4-Dimethoxyphenyl)-2-nitroethyl]-2-methyl-1H-indole

Research Briefing on 3-[1-(2,4-Dimethoxyphenyl)-2-nitroethyl]-2-methyl-1H-indole (CAS: 301313-26-8)

The compound 3-[1-(2,4-Dimethoxyphenyl)-2-nitroethyl]-2-methyl-1H-indole (CAS: 301313-26-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of indole-based pharmacophores. Indole derivatives are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the 2,4-dimethoxyphenyl and nitroethyl groups in this particular derivative suggests enhanced reactivity and potential for selective binding to biological targets, making it a promising candidate for further investigation.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 3-[1-(2,4-Dimethoxyphenyl)-2-nitroethyl]-2-methyl-1H-indole, emphasizing its efficient production via a nitro-Mannich reaction. The researchers reported a high yield (85%) and excellent purity, which is critical for scaling up production for preclinical studies. The study also noted the compound's stability under various conditions, a key factor for its potential use in pharmaceutical formulations.

In terms of biological activity, preliminary in vitro assays have demonstrated that this compound exhibits moderate inhibitory effects on certain cancer cell lines, particularly those associated with breast and prostate cancers. Mechanistic studies suggest that the compound may interfere with cell cycle progression by targeting specific kinases, though further validation is required. These findings were corroborated by a separate 2024 study in Bioorganic & Medicinal Chemistry Letters, which also identified potential synergies with existing chemotherapeutic agents.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic properties. Early ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling indicates limited oral bioavailability, prompting researchers to explore prodrug strategies or structural modifications to enhance its drug-like properties. Collaborative efforts between academic and industrial researchers are underway to address these limitations and advance the compound into preclinical development.

In conclusion, 3-[1-(2,4-Dimethoxyphenyl)-2-nitroethyl]-2-methyl-1H-indole (CAS: 301313-26-8) represents a compelling area of research in medicinal chemistry. Its synthetic accessibility, combined with its preliminary biological activity, positions it as a valuable scaffold for the development of novel therapeutics. Future studies should focus on elucidating its mechanism of action and improving its pharmacological profile to unlock its full therapeutic potential.